![molecular formula C18H15NO7 B2632495 4-Amino-2,3-bis(benzoyloxy)-4-oxobutanoic acid CAS No. 98341-66-3](/img/structure/B2632495.png)
4-Amino-2,3-bis(benzoyloxy)-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Potential Anti-Diabetic Agent
4-Amino-2,3-bis(benzoyloxy)-4-oxobutanoic acid, a succinamic acid derivative, has shown promise as an insulinotropic agent for treating non-insulin-dependent diabetes mellitus. A study demonstrated its effectiveness in reducing fasting blood glucose levels and improving insulin levels in diabetic rats. This compound also showed a significant improvement in serum lipids and lipid peroxidation products, suggesting its potential role in managing type-2 diabetes mellitus in experimental rats (Khurana, Sharma, Bhagat, & Sharma, 2018).
Anticancer Agent Activation
The compound has been studied in the context of anticancer therapies. Novel prodrugs were synthesized, designed to be activated to their corresponding nitrogen alkylating agents at tumor sites. In the presence of the enzyme carboxypeptidase G2 (CPG2), these prodrugs demonstrated substantially increased cytotoxicity against tumor cell lines (Springer et al., 1990).
Interaction with Amino Phenyl Methanol
A study explored the reactions of 4-oxobutanoic acids with 1,3-binucleophilic reagent (2-aminophenyl) methanol. This research provided insights into the mechanisms of these reactions and the structure of the resulting compounds, contributing to a deeper understanding of the chemical properties of 4-oxobutanoic acids (Amalʼchieva et al., 2022).
Synthesis and Psychotropic Activity Study
4-Aryl-2-benzoylmethylenehydrazono-4-oxobutanoic acids were synthesized and their psychotropic activity spectrum was studied. The research found varying degrees of psychopharmacological effects, linking the structure of these compounds to their psychotropic action. This could aid in targeted synthesis and the search for new pharmaceutical substances (Pulina et al., 2022).
UV Filter Synthesis in Human Lenses
The biosynthetic origin of 4-(2-amino-3-hydroxyphenyl)-4-oxobutanoic acid O-beta-D-glucoside, a UV filter compound in human lenses, was investigated. This research provides valuable information on the synthesis of UV filters in the human lens, which is essential for understanding eye health and protection (Bova, Wood, Jamie, & Truscott, 1999).
properties
IUPAC Name |
4-amino-2,3-dibenzoyloxy-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO7/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12/h1-10,13-14H,(H2,19,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTUPXKNHKQWEAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.